Cas no 92016-80-3 (Benzofuran, 2,5,6-trimethyl-)

Benzofuran,  2,5,6-trimethyl- structure
Benzofuran, 2,5,6-trimethyl- structure
Product Name:Benzofuran, 2,5,6-trimethyl-
CAS No:92016-80-3
MF:C11H12O
MW:160.212383270264
CID:800317
PubChem ID:45122605
Update Time:2025-04-19

Benzofuran, 2,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran, 2,5,6-trimethyl-
    • 2,5,6-trimethyl-1-benzofuran
    • SCHEMBL862531
    • DTXSID20669355
    • 92016-80-3
    • 2,5,6-Trimethylbenzofuran
    • Inchi: 1S/C11H12O/c1-7-4-10-6-9(3)12-11(10)5-8(7)2/h4-6H,1-3H3
    • InChI Key: QCRMYXDOAGNTHW-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC2C=C(C)C(C)=CC1=2

Computed Properties

  • Exact Mass: 160.089
  • Monoisotopic Mass: 160.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 13.1A^2
  • XLogP3: 3.5
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent